3-(4-chlorobenzyl)-5,5-dimethyl-1-(5-nitro-2-pyridinyl)-1H-imidazole-2,4(3H,5H)-dione

• IUPAC Name: 3-[(4-chlorophenyl)methyl]-5,5-dimethyl-1-(5-nitropyridin-2-yl)imidazolidine-2,4-dione
• InChI: InChI=1S/C17H15ClN4O4/c1-17(2)15(23)20(10-11-3-5-12(18)6-4-11)16(24)21(17)14-8-7-13(9-19-14)22(25)26/h3-9H,10H2,1-2H3
• InChI Key: DOMLKZSROYATCN-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)N(C(=O)N1C2=NC=C(C=C2)[N+](=O)[O-])CC3=CC=C(C=C3)Cl)C
• Molecular Formula: C17H15ClN4O4
• Molecular Weight: 374.8 g/mol

Description

3-(4-chlorobenzyl)-5,5-dimethyl-1-(5-nitro-2-pyridinyl)-1H-imidazole-2,4(3H,5H)-dione is a useful research compound. Its molecular formula is C17H15ClN4O4 and its molecular weight is 374.78. The purity is usually 95%.
BenchChem offers high-quality 3-(4-chlorobenzyl)-5,5-dimethyl-1-(5-nitro-2-pyridinyl)-1H-imidazole-2,4(3H,5H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-chlorobenzyl)-5,5-dimethyl-1-(5-nitro-2-pyridinyl)-1H-imidazole-2,4(3H,5H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Reactions

Research into compounds closely related to "3-(4-chlorobenzyl)-5,5-dimethyl-1-(5-nitro-2-pyridinyl)-1H-imidazole-2,4(3H,5H)-dione" often involves studying their reactions with other chemicals to synthesize new compounds. For example, the study on the reaction of 3-alkyl(aryl)imidazo[1,5-a]pyridines with ninhydrin shows how specific chemical reactions can yield a variety of products, potentially leading to new pharmaceuticals or materials (Sammor et al., 2018).

Antimicrobial and Antitumor Activities

Certain imidazole derivatives exhibit significant biological activities, including antimicrobial and antitumor effects. A study on the facile synthesis, structural evaluation, antimicrobial activity, and synergistic effects of novel imidazo[1,2-a]pyridine-based organoselenium compounds highlights the potential of these compounds in medicinal chemistry, demonstrating activity against specific bacterial and fungal strains (Kumar et al., 2016). Another study evaluates fluoren-NU, a nitrososourea derivative, for its antitumor activity, indicating the potential therapeutic applications of similar compounds (Mukherjee et al., 2009).

Catalysis and Green Chemistry

Research into the applications of imidazole derivatives also extends to catalysis and the development of green chemistry processes. For instance, the use of a novel nano ionic liquid catalyzes the synthesis of Biginelli-type compounds, showcasing the role of such compounds in facilitating environmentally friendly chemical reactions (Khazaei et al., 2016).